4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine

• Molecular Formula: C15H16N6O
• Molecular Weight: 296.33 g/mol
• IUPAC Name: 4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)morpholine
• InChI: InChI=1S/C15H16N6O/c1-2-4-12(5-3-1)10-21-15-13(18-19-21)14(16-11-17-15)20-6-8-22-9-7-20/h1-5,11H,6-10H2
• InChI Key: SJWKEXIUOLEKIC-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4

Description

4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. This compound belongs to the class of triazolopyrimidine derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine is not fully understood. However, studies have shown that it acts as an inhibitor of various enzymes and receptors involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine has a range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. It also inhibits the growth of various tumor cell lines. In addition, it has been shown to have anti-viral properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine in lab experiments is its potential as a therapeutic agent. It has shown promising results in various studies and has the potential to be developed into a drug for various diseases. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine. One direction is to further investigate its mechanism of action to optimize its therapeutic potential. Another direction is to study its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further studies can be conducted to investigate its potential as an anti-viral agent.

Synthesis Methods

The synthesis of 4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine involves the reaction of benzylamine with 3-amino-1,2,4-triazole in the presence of acetic anhydride. The resulting intermediate is then treated with morpholine to obtain the final product.

Scientific Research Applications

The compound 4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)morpholine has been extensively studied for its potential as a therapeutic agent. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. In addition, it has also been studied for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.